Cas no 941961-25-7 (1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)
1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 1-(4-ethoxyphenyl)-4-(3-pyridin-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
- 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
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- Inchi: 1S/C19H18N4O3/c1-2-25-15-8-6-14(7-9-15)23-12-13(11-17(23)24)19-21-18(22-26-19)16-5-3-4-10-20-16/h3-10,13H,2,11-12H2,1H3
- InChI Key: VCGKJWULSNAMGW-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCC)C=C2)CC(C2ON=C(C3=NC=CC=C3)N=2)CC1=O
1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2884-0108-2μmol |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 2μl |
$57.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-5μmol |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 5μl |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-10μmol |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 10μl |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-1mg |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 1mg |
$54.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-2mg |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 2mg |
$59.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-3mg |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 3mg |
$63.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-5mg |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 5mg |
$69.0 | 2023-04-30 | |
| Life Chemicals | F2884-0108-10mg |
1-(4-ethoxyphenyl)-4-[3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one |
941961-25-7 | 90%+ | 10mg |
$79.0 | 2023-04-30 |
1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
Comprehensive Overview of 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941961-25-7)
1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one (CAS No. 941961-25-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound combines a pyrrolidin-2-one core with a 1,2,4-oxadiazole ring and a pyridine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of enzymatic pathways, which aligns with current trends in targeted therapy development.
In recent years, the demand for novel heterocyclic compounds like 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one has surged, driven by the need for more efficient and selective bioactive molecules. This compound's CAS No. 941961-25-7 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its structural complexity offers opportunities for derivatization, a key focus in modern drug design to enhance pharmacokinetic properties. The 1,2,4-oxadiazole ring, in particular, is known for its metabolic stability and hydrogen-bonding capacity, traits highly valued in lead optimization.
The synthesis of 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one typically involves multi-step reactions, including cyclization and coupling strategies. Recent publications highlight its potential applications in addressing neurodegenerative disorders and inflammatory conditions, topics dominating academic and industrial research. Its pyridine subunit may contribute to metal chelation, a property explored in the context of enzyme inhibition—a hot topic in the era of precision medicine.
From an SEO perspective, queries such as "oxadiazole derivatives in drug discovery" or "pyrrolidin-2-one bioactive compounds" often lead to discussions about this molecule. Its ethoxyphenyl group further enhances lipophilicity, a critical factor in blood-brain barrier penetration—a recurring theme in CNS drug development forums. Analytical techniques like HPLC and NMR are essential for characterizing CAS No. 941961-25-7, as purity is paramount given its research applications.
Environmental and safety profiles of 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one are also under scrutiny, aligning with the global push for green chemistry. Researchers are investigating solvent-free synthesis methods to reduce waste, responding to the growing demand for sustainable practices in chemical production. This compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical sciences.
In conclusion, 1-(4-ethoxyphenyl)-4-3-(pyridin-2-yl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one represents a compelling case study in the intersection of structural ingenuity and therapeutic potential. Its CAS No. 941961-25-7 serves as a gateway to deeper exploration of heterocyclic chemistry’s role in solving contemporary biomedical challenges. As interest grows in small-molecule modulators and fragment-based drug design, this compound will likely remain a focal point in high-impact research publications and patent applications.
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